6-isopropoxy-N1-isopropylbenzene-1,3-diamine

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 3-N-propan-2-yl-4-propan-2-yloxybenzene-1,3-diamine
• InChI: InChI=1S/C12H20N2O/c1-8(2)14-11-7-10(13)5-6-12(11)15-9(3)4/h5-9,14H,13H2,1-4H3
• InChI Key: DLGZRSWSVBGGCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C=CC(=C1)N)OC(C)C

Description

6-isopropoxy-N1-isopropylbenzene-1,3-diamine is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-isopropoxy-N-isopropyl-5-nitrobenzenamine 29 (385 mg, 1.62 mmol, 1 equiv) in ethanol (3 mL) was charged with 10% Pd/C (50% water, 253 mg, 0.162 mmol, 0.10 equiv) and air was evacuated with vacuum. The vacuum was replaced with a balloon filled with hydrogen gas, and the reaction was allowed to stir for 2 hours. The catalyst was filtered off using a pad of celite and rinsed with ethanol. The filtrate was concentrated, and the crude product was purified by flash chromatography and eluted with hexane:EtOAc=100:0 to 50:50 using 5% EtOAc increments to give 6-isopropoxy-N1-isopropylbenzene-1,3-diamine 31 (263 mg, 78%) as a solid.